JAK3-IN-5

• Molecular Formula: C25H26N6O2
• Molecular Weight: 442.523
• IUPAC Name: (E/Z)-2-Cyano-N,N-dimethyl-3-(5-(1-((1S,2R)-2-methylcyclohexyl)-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridin-2-yl)furan-2-yl)acrylamide
• InChI: InChI=1S/C25H26N6O2/c1-15-6-4-5-7-20(15)31-22-18-10-11-27-23(18)28-14-19(22)29-24(31)21-9-8-17(33-21)12-16(13-26)25(32)30(2)3/h8-12,14-15,20H,4-7H2,1-3H3,(H,27,28)/b16-12+/t15-,20+/m1/s1
• InChI Key: LVVYJCDRPPCFEQ-LXKDNNOJSA-N
• SMILES: O=C(N(C)C)/C(C#N)=C/C1=CC=C(C2=NC3=CN=C(NC=C4)C4=C3N2[C@@H]5[C@H](C)CCCC5)O1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: JAK3-IN-5

Description

JAK3-IN-5 is a novel Selective JAK3 Inhibitor with a Covalent Reversible Binding Mode Targeting a New Induced Fit Binding Pocket.

Scientific Research Applications

Inhibition of JAK3-Related Signaling in Immune Cells

JAK3-IN-5's role in scientific research primarily centers around its potential to inhibit Janus kinase 3 (JAK3) activity. JAK3 is crucial for T cell development and is activated by cytokines that utilize the interleukin-2 receptor common gamma chain. Inhibiting JAK3 with agents like JAK3-IN-5 can thus control lymphoid-derived diseases. For instance, Tyrphostin AG-490, a JAK3 inhibitor, potently inhibits the autokinase activity of JAK3 and the subsequent activation of signal transducers and activators of transcription 5a and 5b (STAT5a/b), impacting the proliferation of human T cells (Kirken et al., 1999).

Role in Cytokine Signaling and Immune Function

Research indicates that the N-terminal domains of JAK3 are critical for binding to the common gamma chain, a shared subunit of receptors for various interleukins. This association is fundamental for signaling pathways in immune cells, highlighting JAK3's importance in immune response regulation (Chen et al., 1997).

Potential in Organ Transplantation

JAK3 inhibition has been explored in the context of organ transplantation. A specific JAK3 inhibitor, CP-690,550, showed significant potential in prolonging survival in murine models of heart transplantation and in nonhuman primates receiving kidney transplants. This suggests JAK3-IN-5 could be pivotal in developing therapeutics for organ transplant rejection (Changelian et al., 2003).

Regulation of JAK3 Expression

Understanding the regulation of JAK3 expression is also critical. The Jak3 promoter has been characterized, revealing segments that exhibit lymphoid-specific promoter activity and responsiveness to TCR signals. This is essential in understanding Jak3 expression in hematopoietic cells and its implications in lymphoid development and immune function (Aringer et al., 2003).

Insights into JAK3 Function in Reproductive Cells

JAK3 is also implicated in reproductive cell function. Its regulation was observed in the granulosa cells of bovine preovulatory follicles, with differential expression affecting follicular development. This broadens the understanding of JAK3's role beyond hematopoietic cells (Ndiaye et al., 2016).

Role in Developmental Defects and Disease

JAK3 kinase-deficient mice show severe defects in lymphoid cells, highlighting Jak3's crucial role in lymphoid cell development. These findings have implications for understanding genetic disorders like severe combined immunodeficiency (SCID) (Park et al., 1995).